2-(4-Bromophenyl)thiazolidine
Overview
Description
2-(4-Bromophenyl)thiazolidine is an organobromine compound . It has a molecular formula of C9H10BrNS and a molecular weight of 244.15 g/mol .
Synthesis Analysis
Thiazolidine motifs, including 2-(4-Bromophenyl)thiazolidine, are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds . They are used as vehicles in the synthesis of valuable organic combinations . Various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve their selectivity, purity, product yield, and pharmacokinetic activity .
Molecular Structure Analysis
The molecular structure of 2-(4-Bromophenyl)thiazolidine includes a sulfur atom at the first position and a nitrogen atom at the third position . The presence of sulfur enhances their pharmacological properties .
Physical And Chemical Properties Analysis
2-(4-Bromophenyl)thiazolidine has a molecular weight of 244.15 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . Its rotatable bond count is 1 . The exact mass is 242.97173 g/mol .
Scientific Research Applications
Antimicrobial Agent
“2-(4-Bromophenyl)thiazolidine” derivatives have been studied for their potential as antimicrobial agents. These compounds have shown moderate to promising activity against selected species of microbial strains, with minimum inhibitory concentrations (MIC) ranging from 7.3 µM to 26.3 µM . This suggests their potential use in developing new antibiotics to combat multidrug-resistant strains.
Antioxidant Activity
The antioxidant potential of thiazolidine derivatives has been assessed using the DPPH free radical scavenging activity method. One of the analogues demonstrated significant activity with an IC50 value of 14.85 µg/mL . This indicates that “2-(4-Bromophenyl)thiazolidine” could be used in research focused on oxidative stress-related diseases.
Anticancer Properties
Thiazolidine compounds have been evaluated for their anticancer potential against various cancer cell lines. Although the results indicated that the screened derivatives possess mild anticancer potential, this opens up avenues for further research into their use as cancer therapeutic agents .
Drug-likeness and ADME Profiles
In-silico ADME (Absorption, Distribution, Metabolism, and Excretion) studies have revealed that thiazolidine derivatives are drug-like. This means they have properties that are favorable for development into a drug, including good absorption and metabolic stability .
Biological Scaffold for Therapeutic Agents
The thiazolidinone scaffold, to which “2-(4-Bromophenyl)thiazolidine” belongs, is considered a versatile anchor for the development of new therapeutic agents. It has been associated with a wide range of biological activities, making it a valuable moiety in medicinal chemistry .
Anti-inflammatory and Analgesic Applications
Thiazolidinones have been reported to exhibit anti-inflammatory and analgesic activities. This suggests that “2-(4-Bromophenyl)thiazolidine” could be explored for its efficacy in treating inflammatory conditions and as a pain reliever .
Future Directions
Thiazolidine derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design . The novel synthesis of thiazolidine derivatives using various agents is discussed with respect to yield, purity, selectivity, and pharmacokinetic activity . These data provide useful information for designing next-generation drug candidates . Developing multifunctional drugs and improving their activity should be a focus of research .
Mechanism of Action
Target of Action
Thiazolidine derivatives, which include 2-(4-bromophenyl)thiazolidine, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Mode of Action
Thiazolidine derivatives are known to interact with their targets, leading to changes at the molecular level that result in their observed biological activities . The thiazole ring, a component of thiazolidine, is planar and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the C-5 atom to undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution , which could be part of the interaction with its targets.
Biochemical Pathways
Thiazolidine derivatives have been associated with various biological activities, suggesting that they may affect multiple biochemical pathways .
Pharmacokinetics
A study on thiazolidine-2,4-dione derivatives showed that all the compounds were found to be drug-like, indicating favorable adme properties .
Result of Action
Thiazolidine derivatives have been associated with various biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .
Action Environment
The solubility of thiazole, a component of thiazolidine, in water, alcohol, and ether, as well as its sparing solubility in organic solvents and dyes , may suggest that its action could be influenced by the solvent environment.
properties
IUPAC Name |
2-(4-bromophenyl)-1,3-thiazolidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNS/c10-8-3-1-7(2-4-8)9-11-5-6-12-9/h1-4,9,11H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHMUSIBVYIZADU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC(N1)C2=CC=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40902630 | |
Record name | 2-(4-Bromophenyl)-1,3-thiazolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40902630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
29.3 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24815740 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-(4-Bromophenyl)thiazolidine | |
CAS RN |
67086-81-1 | |
Record name | Thiazolidine, 2-(p-bromophenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0067086811 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-(4-Bromophenyl)-1,3-thiazolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40902630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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